5-(3-Chloro-4-fluorophenyl)-3-methyl-5-oxopentanoic acid

• IUPAC Name: 5-(3-chloro-4-fluorophenyl)-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C12H12ClFO3/c1-7(5-12(16)17)4-11(15)8-2-3-10(14)9(13)6-8/h2-3,6-7H,4-5H2,1H3,(H,16,17)
• InChI Key: AYJSWZIZBYHAJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C1=CC(=C(C=C1)F)Cl)CC(=O)O
• Molecular Formula: C12H12ClFO3
• DSSTOX Substance ID: DTXSID001214660
• Molecular Weight: 258.67 g/mol
• CAS RN: 845781-48-8

Description

5-(3-Chloro-4-fluorophenyl)-3-methyl-5-oxopentanoic acid, also known as CF3, is a chemical compound that has gained attention in the scientific community due to its potential applications in a variety of fields.

Scientific Research Applications

Synthesis and Intermediate Applications

The compound , 5-(3-Chloro-4-fluorophenyl)-3-methyl-5-oxopentanoic acid, has not been directly cited in the available literature. However, related compounds and their synthetic pathways offer insights into potential applications in scientific research, particularly in the synthesis of biologically active molecules and intermediates for pharmaceuticals.

• Synthesis of Related Compounds

  Synthesis techniques for similar fluorinated and chlorinated compounds, like the electrosynthesis of 5-amino-4-oxopentanoic acid hydrochloride, highlight the importance of these methods in creating intermediates for further chemical reactions. The electrosynthesis process involves preparative electrolysis in acidic-alcoholic solutions, yielding significant insights into the efficiency and yield of synthesizing nitrogen-containing carboxylic acids (Konarev, Lukyanets, & Negrimovskii, 2007).

• Pharmacological Evaluations

  Some compounds bearing structural similarities, like derivatives of 1,3,4-oxadiazole with chloro-fluoro phenyl moieties, have been evaluated for anti-convulsant and anti-inflammatory activities. These evaluations demonstrate the potential of chloro-fluorophenyl compounds in medicinal chemistry, specifically in designing new therapeutic agents (Bhat et al., 2016).

• Antibacterial Agents

  Fluorine-containing compounds, including those with chloro-fluorophenyl groups, have been synthesized and tested as antibacterial agents. This research underscores the significance of halogenated compounds in developing new antibiotics and highlights the versatility of fluorinated molecules in pharmaceutical applications (Holla, Bhat, & Shetty, 2003).

• Isotopomer Preparation

  The preparation of isotopomers, like 5-amino-4-oxopentanoic acid, for use in biosynthesis studies of biologically active porphyrins, points to the role of structurally similar compounds in tracing and studying metabolic pathways. This application is crucial in understanding the biochemical processes involving porphyrins and related molecules (Shrestha‐Dawadi & Lugtenburg, 2003).

• Novel Synthesis Routes

  The development of novel synthesis routes for compounds like 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride demonstrates the ongoing exploration of more efficient and safer methods in organic synthesis. Such advancements are critical for the production of intermediates used in various pharmaceutical and agrochemical products (Du et al., 2005).